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Compound of Interest

Compound Name: Clonitralid

Cat. No.: B7821627 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Clonitralid (Niclosamide ethanolamine salt), a potent molluscicide. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide is intended for researchers, scientists, and drug development

professionals who handle Clonitralid in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for Clonitralid. Personal Protective Equipment (PPE) is mandatory.

Required PPE:

Eye Protection: Wear chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved

respirator.[1]

Protective Clothing: Wear a lab coat, long pants, and closed-toe shoes. For large spills, a

chemical-resistant suit may be necessary.
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Spill Management
In the event of a Clonitralid spill, immediate and appropriate action is necessary to contain the

substance and prevent exposure.

Small Spills (Solid):

Restrict Access: Isolate the spill area to prevent unauthorized entry.

Dampen: Carefully dampen the spilled solid material with ethanol to minimize dust

generation.[4]

Collect: Transfer the dampened material into a clearly labeled, sealable waste container.

Clean-up: Use absorbent paper dampened with ethanol to wipe the spill area.[4]

Package Waste: Seal the absorbent paper and any contaminated cleaning materials in a

vapor-tight plastic bag for disposal.[4]

Decontaminate: Wash the spill area with a soap and water solution.[4]

Large Spills (Solid or Liquid):

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel immediately.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways by using absorbent materials

like sand or vermiculite to create a dike.

Collect: Sweep or vacuum the spilled material and place it in a suitable, labeled container for

disposal.[2][5]

Decontaminate: Retain and dispose of contaminated wash water.[2][5] Local authorities

should be notified if significant spills cannot be contained.[2][5]

Step-by-Step Disposal Procedures
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The disposal of Clonitralid and its containers must comply with all federal, state, and local

regulations.[6] Improper disposal of pesticide wastes is a violation of Federal Law.[7]

Disposal of Unused Clonitralid:

Original Container: Keep the chemical in its original, tightly closed container.[1] Do not mix

with other wastes.

Labeling: Ensure the container is clearly labeled as "Hazardous Waste" and includes the

chemical name (Clonitralid/Niclosamide ethanolamine salt).

Approved Facility: Arrange for disposal at an approved hazardous waste disposal plant.[2][5]

[6] Contact your institution's Environmental Health and Safety (EHS) department or a

licensed chemical waste disposal company.

Regulatory Guidance: For specific guidance, contact your State Pesticide or Environmental

Control Agency, or the hazardous waste representative at the nearest EPA Regional Office.

[7]

Disposal of Empty Containers:

Triple Rinse: Non-refillable containers must be triple-rinsed (or equivalent) promptly after

emptying.[7]

Empty the remaining contents into the application equipment or a mix tank.

Fill the container ¼ full with water and recap.

Shake for 10 seconds.

Pour the rinsate into the application equipment or a mix tank, or store it for later use or

disposal.[7]

Repeat this procedure two more times.

Recycling/Disposal: Offer the rinsed container for recycling if available, or puncture and

dispose of it in a sanitary landfill, or by other procedures approved by state and local

authorities.[7] Do not reuse empty pesticide containers for any other purpose.[8]
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Quantitative Data and Hazard Summary
While specific concentration limits for disposal are determined by local regulations, the

following table summarizes key hazard information for Clonitralid (Niclosamide ethanolamine

salt) relevant to its disposal.

Parameter Value/Information Citation

UN Number UN 3077 [2]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S. (Niclosamide

ethanolamine salt)

[2]

Hazard Class 9 [2]

Packing Group III [2]

Oral LD50 (rat) 500 mg/kg [1]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects. Do not let

product enter drains, other

waterways, or soil.

[3][6][7]

Hazard Statements

H302: Harmful if swallowed.

H319: Causes serious eye

irritation. H400: Very toxic to

aquatic life. H410: Very toxic to

aquatic life with long lasting

effects.

Disposal Precautionary

Statement

P501: Dispose of

contents/container to an

approved waste disposal plant.

[2][3][5][6]

Experimental Protocols Cited
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The disposal procedures outlined in this document are based on standard safety protocols and

information derived from Safety Data Sheets for Clonitralid (Niclosamide ethanolamine salt).

No experimental research protocols are cited for the disposal methods themselves.

Visual Workflow for Clonitralid Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Clonitralid waste.
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Preparation

Waste Assessment

Empty Container Disposal

Unused Chemical / Spill Residue Disposal

Spill Management

Start: Clonitralid Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is there a spill?

Assess Waste Type

Triple Rinse Container
with Water

Empty Container
Ensure Waste is in a

Sealed, Labeled Container

Unused Chemical or
Contaminated Material

Dispose of Rinsed Container
in Sanitary Landfill or Recycle

End: Disposal Complete

Contact EHS or Licensed
Waste Disposal Company

Dispose at an Approved
Hazardous Waste Facility

No

Contain and Clean Spill
(Dampen, Sweep, Absorb)

Yes

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Clonitralid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7821627?utm_src=pdf-body-img
https://www.benchchem.com/product/b7821627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7821627?utm_src=pdf-custom-synthesis
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman1420-04-8.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_MX_EN.pdf
https://www.echemi.com/sds/niclosamideethanolaminesalt-pid_Seven8943.html
https://cameochemicals.noaa.gov/chemical/20041
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_US_EN.pdf
https://aksci.com/sds/9801AJ_SDS.pdf
https://lcp-shared.s3.amazonaws.com/tn/lcp/prod/attachments/000/000/000/000/000/054/875/original-09c7557e414a5e088d940f272af3babd?x-amz-checksum-mode=ENABLED&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIAZQCMVTTAJUQC6H6F%2F20251217%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Date=20251217T000838Z&X-Amz-Expires=300&X-Amz-SignedHeaders=host&X-Amz-Signature=e7585fabf06dd91698de66273b0681eecbd012e9b827c104cbb34284b255f9b0
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b7821627#clonitralid-proper-disposal-procedures
https://www.benchchem.com/product/b7821627#clonitralid-proper-disposal-procedures
https://www.benchchem.com/product/b7821627#clonitralid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7821627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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